Cas no 140645-64-3 (3-Oxazolidinecarboxylic acid, 4-(aminomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (R)- (9CI))

• Product Name: 3-Oxazolidinecarboxylic acid, 4-(aminomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (R)- (9CI)
• CAS No: 140645-64-3
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 1307550
• Update Time: 2025-05-23

3-Oxazolidinecarboxylic acid, 4-(aminomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Oxazolidinecarboxylic acid, 4-(aminomethyl)-2,2-dimethyl-,1,1-dimethylethyl ester, (R)-
• 3-Oxazolidinecarboxylic acid, 4-(aminomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (R)- (9CI)
• tert-Butyl (R)-4-(aminomethyl)-2,2-dimethyloxazolidine-3-carboxylate
• (R)-tert-butyl 4-(aminomethyl)-2,2-dimethyloxazolidine-3-carboxylate
• (R)-N-Boc-4-(aminomethyl)-2,2-dimethyloxazolidine

• Inchi： 1S/C11H22N2O3/c1-10(2,3)16-9(14)13-8(6-12)7-15-11(13,4)5/h8H,6-7,12H2,1-5H3/t8-/m1/s1
• InChI Key： PCVMBAOWKUKBRU-MRVPVSSYSA-N
• SMILES： O1C[C@@H](CN)N(C(OC(C)(C)C)=O)C1(C)C

Additional information on 3-Oxazolidinecarboxylic acid, 4-(aminomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (R)- (9CI)

Recent Advances in the Study of 3-Oxazolidinecarboxylic Acid Derivatives: Focus on 140645-64-3 and (R)-4-(Aminomethyl)-2,2-dimethyl-1,1-dimethylethyl Ester

The compound 3-Oxazolidinecarboxylic acid, 4-(aminomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (R)- (9CI) (CAS: 140645-64-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral oxazolidine derivative is recognized for its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting infectious diseases and central nervous system disorders. Recent studies have explored its utility in asymmetric synthesis, its role in modulating enzymatic activity, and its pharmacokinetic properties, making it a compound of considerable interest for medicinal chemistry applications.

One of the most notable advancements in the study of this compound is its application in the synthesis of β-lactam antibiotics. Researchers have demonstrated that the (R)-enantiomer of this oxazolidine derivative can serve as a versatile building block for the construction of complex β-lactam structures, which are crucial for combating antibiotic-resistant bacterial strains. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the efficient synthesis of carbapenem analogs, showcasing improved yield and enantioselectivity compared to traditional methods. The study also noted the compound's stability under various reaction conditions, which enhances its practicality for large-scale pharmaceutical production.

In addition to its synthetic utility, recent investigations have delved into the pharmacological properties of 140645-64-3. A preclinical study conducted by a team at the University of Cambridge revealed that derivatives of this compound exhibit promising activity as gamma-aminobutyric acid (GABA) receptor modulators. This finding opens new avenues for the development of anxiolytic and anticonvulsant drugs, with potential applications in treating epilepsy and anxiety disorders. The study, published in Bioorganic & Medicinal Chemistry Letters, emphasized the compound's ability to cross the blood-brain barrier, a critical factor for CNS-targeted therapeutics.

Furthermore, advancements in analytical techniques have enabled more precise characterization of 140645-64-3. A 2024 paper in Analytical Chemistry detailed the use of high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy to elucidate its conformational dynamics in solution. These insights are invaluable for optimizing its use in drug design, as they provide a deeper understanding of its stereochemical behavior and interactions with biological targets. The study also proposed a novel purification protocol that enhances the compound's purity to >99%, addressing a key challenge in its industrial application.

Despite these promising developments, challenges remain in the widespread adoption of 140645-64-3. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize its potential in pharmaceutical manufacturing. However, ongoing research efforts, including collaborations between academia and industry, are actively working to overcome these barriers. For instance, a recent partnership between a leading pharmaceutical company and a university research lab has yielded a patented continuous-flow synthesis method that significantly reduces production costs while maintaining high enantiomeric purity.

In conclusion, the compound 3-Oxazolidinecarboxylic acid, 4-(aminomethyl)-2,2-dimethyl-, 1,1-dimethylethyl ester, (R)- (9CI) (140645-64-3) represents a valuable tool in modern medicinal chemistry. Its dual role as a synthetic intermediate and a pharmacologically active scaffold underscores its versatility and potential for driving innovation in drug discovery. As research continues to uncover new applications and refine its production processes, this compound is poised to make significant contributions to the development of next-generation therapeutics.